2,4-Di-tert-butylphenol
2,4-Di-tert-butylphenol
2,4-di-tert-butylphenol is a member of the class of phenols carrying two tert-butyl substituents at positions 2 and 4. It has a role as a bacterial metabolite, an antioxidant and a marine metabolite. It is an alkylbenzene and a member of phenols.
2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available.
2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
96-76-4
VCID:
VC21163911
InChI:
InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3
SMILES:
CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
2,4-Di-tert-butylphenol
CAS No.: 96-76-4
Cat. No.: VC21163911
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | 2,4-di-tert-butylphenol is a member of the class of phenols carrying two tert-butyl substituents at positions 2 and 4. It has a role as a bacterial metabolite, an antioxidant and a marine metabolite. It is an alkylbenzene and a member of phenols. 2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available. |
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CAS No. | 96-76-4 |
Molecular Formula | C14H22O |
Molecular Weight | 206.32 g/mol |
IUPAC Name | 2,4-ditert-butylphenol |
Standard InChI | InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3 |
Standard InChI Key | ICKWICRCANNIBI-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C |
Canonical SMILES | CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C |
Boiling Point | 263.5 °C 263.00 to 264.00 °C. @ 760.00 mm Hg |
Colorform | White to yellow powder or solid |
Melting Point | 56.5 °C |
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